Cas no 2648911-22-0 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid
• CAS No: 2648911-22-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6270326
• PubChem ID: 165526742
• Update Time: 2025-05-20

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid
• EN300-1493585
• 2648911-22-0
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C27H32N2O5/c1-16(2)24(26(31)32)29-25(30)21-13-7-8-14-23(21)28-27(33)34-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-6,9-12,16,21-24H,7-8,13-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t21?,23?,24-/m1/s1
• InChI Key： XBOGDEZPCRWLHD-FOJYNEPKSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(N[C@@H](C(=O)O)C(C)C)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid

Compound CAS No. 2648911-22-0: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic Acid

The compound with CAS No. 2648911-22-0, named (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of amino acids, specifically featuring a cyclohexyl group substituted with a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylbutanoic acid moiety. The stereochemistry at the second carbon atom is R, which plays a critical role in its biological activity and pharmacokinetic properties.

Structure and Synthesis: The molecule's structure is characterized by a central carbon atom attached to an Fmoc-amino-cyclohexyl group, a methylbutanoic acid chain, and an amide functional group. The Fmoc group is a well-known protecting group in peptide synthesis, ensuring stability during chemical transformations. Recent advancements in stereocontrol techniques have enabled the synthesis of this enantiomerically pure compound, which is essential for studying its biological effects without interference from racemic mixtures.

Biological Activity: Studies have shown that (2R)-configured compounds often exhibit superior pharmacokinetic profiles compared to their S counterparts. This compound has demonstrated potential as a substrate for specific enzymes, making it a valuable tool in understanding enzyme mechanisms and designing inhibitors. Its unique structure allows for interactions with various biological targets, including proteases and kinases, which are critical in disease pathways such as cancer and inflammatory disorders.

Applications in Drug Discovery: The integration of Fmoc protection and cyclohexyl substitution makes this compound an ideal candidate for medicinal chemistry campaigns. Researchers have utilized its structure to develop analogs with enhanced bioavailability and selectivity. Recent studies highlight its role in peptide-based drug design, where the Fmoc group can be selectively removed to reveal active peptides with therapeutic potential.

Recent Research Findings: Cutting-edge research has explored the use of this compound as a building block for constructing complex molecules with intricate stereochemistry. For instance, its application in total synthesis has provided insights into the construction of natural products with challenging frameworks. Additionally, computational studies have predicted its binding affinities to various receptors, guiding experimental validation efforts.

Conclusion: The compound CAS No. 2648911-22-0 represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with recent research findings, underscores its importance as a versatile tool in drug discovery. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative therapeutic development.